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Compound of Interest |

3-Methoxy-4-
Compound Name: methoxycarbonylphenylboronic

acid

Cat. No.: B1318690

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 3-Methoxy-4-methoxycarbonylphenylboronic acid (CAS No:
603122-41-4). The information is intended for researchers, scientists, and professionals in drug
development to ensure safe laboratory practices.

Chemical Identity:

3-Methoxy-4-
Name . .
methoxycarbonylphenylboronic acid
Synonyms Methyl 4-borono-2-methoxybenzoate
CAS Number 603122-41-4
Molecular Formula C9H11BO5
Molecular Weight 209.99 g/mol

Hazard Identification and Classification

This chemical is classified as hazardous. It is toxic if swallowed, causes skin irritation, serious
eye irritation, and may cause respiratory irritation.[1]
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GHS Hazard Statements:

H301: Toxic if swallowed

H315: Causes skin irritation

H319: Causes serious eye irritation

H335: May cause respiratory irritation

Personal Protective Equipment (PPE)

Strict adherence to PPE guidelines is mandatory to minimize exposure.
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Protection Type

Specification Standard

Rationale

Eye/Face Protection

Tightly fitting safety
goggles with side- EN 166 (EU) or
shields or a face NIOSH (US)[2][4]

shield.[2][3]

To protect eyes from
dust particles and

potential splashes.[5]

Skin Protection

Chemical-resistant

and impervious EU Directive
clothing. Fire/flame 89/686/EEC, EN
resistant lab coat.[2] 374[4]

[5]

To protect skin from
accidental spills and

contact.

Hand Protection

Chemically resistant
gloves (e.g., nitrile).[5] 29 CFR 1910.138

[6]

To prevent skin
contact. Gloves
should be inspected
before use and
changed if

contaminated.[5]

Respiratory Protection

A NIOSH/MSHA-
approved respirator
(e.g., N95 dust mask
or full-face respirator)
29 CFR 1910.134
should be used if dust
is generated or if
exposure limits are

exceeded.[2][3][5]

To prevent inhalation
of dust and respiratory
tract irritation.[5][6]

Operational Plan: Step-by-Step Handling Procedure

A systematic approach is crucial for the safe handling of this compound.

e Preparation:

o Ensure a certified chemical fume hood is used for all handling procedures.[4][6]

o Verify that safety showers and eyewash stations are readily accessible.[1][5][6]
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o The work area should be clean and free of clutter.[5]

e Donning PPE:

o Put on all required personal protective equipment as outlined in the table above before
handling the chemical.

e Handling the Chemical:

o

Handle in a well-ventilated area, preferably a fume hood, to avoid the formation of dust
and aerosols.[4]

o

Use appropriate tools, such as a spatula, for transfers to avoid generating dust.[5]

[¢]

Keep the container tightly closed when not in use.[1][5]

[e]

Avoid contact with skin, eyes, and clothing.[1][4][7] Do not breathe dust, mist, or spray.[1]
[7]

e Post-Handling:

o Wash hands thoroughly with soap and water after handling, even if gloves were worn.[1][5]

[6]
o Clean the work area to remove any residual chemical.

o Remove and properly dispose of contaminated PPE. Contaminated clothing should be
washed before reuse.[6][7]

Disposal Plan

All waste generated from the use of 3-Methoxy-4-methoxycarbonylphenylboronic acid must
be treated as hazardous waste.

o Waste Collection:

o Collect all waste, including contaminated PPE, empty containers, and absorbed spill
materials, in a designated, labeled, and sealed container for hazardous waste.[6]
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» Disposal Method:

o Disposal of chemical waste must be in accordance with local, state, and federal

regulations.[4]

o Do not pour waste down the drain.[6]

o Itis recommended to use a licensed professional waste disposal service. The suggested

method is removal to an authorized incinerator equipped with an afterburner and a flue

gas scrubber.[1]

Emergency Procedures

Exposure Scenario

First Aid Measures

In case of Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing for at least 15 minutes and

get immediate medical advice/attention.[1][7]

In case of Skin Contact

Take off contaminated clothing immediately.
Wash with plenty of soap and water. If skin

irritation occurs, get medical advice/attention.[1]

[7]

Remove the person to fresh air and keep

If Inhaled comfortable for breathing. Call a poison center
or doctor if you feel unwell.[1][7]
Rinse mouth. Do NOT induce vomiting.

If Swallowed

Immediately call a poison center or doctor.[1]

Spill Response:

In the event of a spill, evacuate non-essential personnel from the area.[6] Ensure the area is

well-ventilated, if safe to do so.[6] For small spills, use an inert absorbent material like sand or

vermiculite to contain the spill, avoiding dust generation.[6] Carefully sweep or scoop the

absorbed material into a labeled, sealed container for hazardous waste disposal.[6]
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Workflow for Handling and Disposal

The following diagram outlines the standard workflow for handling and disposing of 3-Methoxy-
4-methoxycarbonylphenylboronic acid in a laboratory setting.
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BENGHE

Workflow for Handling and Disposal of 3-Methoxy-4-methoxycarbonylphenylboronic Acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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